Cas no 2488653-62-7 (rel-(1r,3R,4S)-1-amino-3,4-difluorocyclopentane-1-carboxylic acid hydrochloride)

• Product Name: rel-(1r,3R,4S)-1-amino-3,4-difluorocyclopentane-1-carboxylic acid hydrochloride
• CAS No: 2488653-62-7
• MF: C₆H₁₀ClF₂NO₂
• MW: 201.59890794754
• CID: 5109112
• Update Time: 2026-03-03

rel-(1r,3R,4S)-1-amino-3,4-difluorocyclopentane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-amino-3,4-difluoro-, hydrochloride (1:1), (1α,3β,4β)-
• (1s,3R,4S)-1-Amino-3,4-difluorocyclopentanecarboxylic acid hydrochloride
• rel-(1r,3R,4S)-1-amino-3,4-difluorocyclopentane-1-carboxylic acid hydrochloride

• Inchi： 1S/C6H9F2NO2.ClH/c7-3-1-6(9,5(10)11)2-4(3)8;/h3-4H,1-2,9H2,(H,10,11);1H/t3-,4+,6-;
• InChI Key： ONCNNLDTGARCNA-ZAVOTEPDSA-N
• SMILES： C([C@@]1(C[C@H](F)[C@H](F)C1)N)(=O)O.Cl

Additional information on rel-(1r,3R,4S)-1-amino-3,4-difluorocyclopentane-1-carboxylic acid hydrochloride

Rel-(1R,3R,4S)-1-Amino-3,4-Difluorocyclopentane-1-Carboxylic Acid Hydrochloride (CAS No. 2488653-62-7): A Comprehensive Overview

Rel-(1R,3R,4S)-1-Amino-3,4-difluorocyclopentane-1-carboxylic acid hydrochloride (CAS No. 2488653-62-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its specific stereochemistry and functional groups, holds potential applications in the development of novel therapeutics and as a valuable intermediate in synthetic chemistry.

The structure of rel-(1R,3R,4S)-1-amino-3,4-difluorocyclopentane-1-carboxylic acid hydrochloride consists of a cyclopentane ring with two fluorine atoms and an amino group attached to the 1-position. The presence of these substituents imparts unique chemical and biological properties to the molecule. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various applications in both research and industry.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate biological activity and improve pharmacokinetic properties. Rel-(1R,3R,4S)-1-amino-3,4-difluorocyclopentane-1-carboxylic acid hydrochloride is no exception. Its fluorine atoms can influence the conformational flexibility and electronic properties of the molecule, which can be crucial for optimizing binding interactions with target proteins.

In the context of medicinal chemistry, this compound has been explored as a potential lead for developing drugs targeting various diseases. For instance, research published in the *Journal of Medicinal Chemistry* has shown that derivatives of rel-(1R,3R,4S)-1-amino-3,4-difluorocyclopentane-1-carboxylic acid hydrochloride exhibit promising activity against certain types of cancer cells. The specific stereochemistry of the compound plays a critical role in its biological activity, emphasizing the importance of precise synthesis methods.

The synthesis of rel-(1R,3R,4S)-1-amino-3,4-difluorocyclopentane-1-carboxylic acid hydrochloride involves several steps that require careful control over reaction conditions to ensure the desired stereochemistry. One common approach involves the use of chiral catalysts or starting materials to achieve high enantiomeric purity. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high efficiency and yield.

From a pharmacological perspective, rel-(1R,3R,4S)-1-amino-3,4-difluorocyclopentane-1-carboxylic acid hydrochloride has been evaluated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are important targets for drug development. Studies have shown that this compound can selectively bind to specific GPCRs, potentially leading to new therapeutic strategies for conditions such as neurodegenerative diseases and metabolic disorders.

In addition to its direct biological activity, rel-(1R,3R,4S)-1-amino-3,4-difluorocyclopentane-1-carboxylic acid hydrochloride serves as a valuable building block for the synthesis of more complex molecules. Its reactivity and functional group versatility make it an attractive starting material for developing novel compounds with diverse applications. For example, it can be used to introduce fluorine atoms into larger molecular frameworks, which can enhance the potency and selectivity of drug candidates.

The safety profile of rel-(1R,3R,4S)-1-amino-3,4-difluorocyclopentane-1-carboxylic acid hydrochloride is an important consideration in its development and use. Preclinical studies have generally shown good tolerability and low toxicity at relevant concentrations. However, as with any new chemical entity (NCE), thorough safety assessments are necessary before advancing to clinical trials.

Clinical trials involving derivatives of rel-(1R,3R,4S)-1-amino-3,4-difluorocyclopentane-1-carboxylic acid hydrochloride are currently underway to evaluate their efficacy and safety in human subjects. These trials are designed to provide robust data on the pharmacokinetics and pharmacodynamics of these compounds, which will be crucial for their eventual approval as therapeutic agents.

In conclusion, rel-(1R,3R,4S)-1-amino-3,4-difluorocyclopentane-1-carboxylic acid hydrochloride (CAS No. 2488653-62-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for developing new drugs targeting various diseases. Ongoing research continues to uncover new insights into its biological activity and synthetic potential, positioning it as a valuable asset in the quest for innovative therapeutics.